Cas no 2228245-38-1 (2-amino-3-(4-bromo-2-methylphenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(4-bromo-2-methylphenyl)-2-methylpropan-1-ol
• CAS No: 2228245-38-1
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5999005
• PubChem ID: 165780153
• Update Time: 2025-05-20

2-amino-3-(4-bromo-2-methylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-bromo-2-methylphenyl)-2-methylpropan-1-ol
• EN300-1920996
• 2228245-38-1

• Inchi： 1S/C11H16BrNO/c1-8-5-10(12)4-3-9(8)6-11(2,13)7-14/h3-5,14H,6-7,13H2,1-2H3
• InChI Key： VADVCWYJVZPKGG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)CC(C)(CO)N

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(4-bromo-2-methylphenyl)-2-methylpropan-1-ol

Professional Introduction to Compound with CAS No. 2228245-38-1 and Product Name: 2-amino-3-(4-bromo-2-methylphenyl)-2-methylpropan-1-ol

The compound identified by the CAS number 2228245-38-1 and the product name 2-amino-3-(4-bromo-2-methylphenyl)-2-methylpropan-1-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and molecular studies. The presence of both amino and bromo substituents, along with a branched alkyl chain, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating aromatic rings with functional groups that can modulate biological pathways. The structure of 2-amino-3-(4-bromo-2-methylphenyl)-2-methylpropan-1-ol aligns well with this trend, as it combines a phenyl ring substituted with bromine and a methyl group at the 4-position, which is known to enhance binding affinity to biological targets. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in metabolic disorders and inflammatory diseases.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The amino group at the 2-position provides a nucleophilic center that can be readily modified through various chemical reactions such as acylation, alkylation, or coupling reactions with other pharmacophores. This flexibility allows researchers to generate a diverse array of derivatives with tailored biological activities. For instance, recent studies have demonstrated the use of 2-amino-3-(4-bromo-2-methylphenyl)-2-methylpropan-1-ol in the synthesis of novel kinase inhibitors, which are critical in treating cancers and autoimmune diseases.

The bromo substituent at the 4-position of the phenyl ring adds another layer of functionality that can be exploited for drug design. Bromine atoms are known to enhance metabolic stability and improve oral bioavailability, making them desirable in drug candidates. Moreover, the presence of a methyl group at the 2-position of the propanol chain contributes to steric hindrance, which can be crucial for optimizing binding interactions within biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in pharmaceutical research.

Recent advancements in computational chemistry have further highlighted the significance of 2-amino-3-(4-bromo-2-methylphenyl)-2-methylpropan-1-ol. Molecular docking studies have shown that this compound can interact effectively with various protein targets, including enzymes and receptors involved in neurological disorders. For example, preliminary simulations suggest that it may bind to serine/threonine kinases, which are implicated in pathways related to neurodegeneration. These findings are particularly exciting given the growing interest in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in drug discovery, this compound has also been explored for its role in material science and agrochemical applications. The unique combination of functional groups makes it a valuable precursor for synthesizing polymers with enhanced thermal stability and mechanical properties. Furthermore, its derivatives have shown promise as intermediates in the production of pesticides and herbicides, where their structural features contribute to improved efficacy against pests while maintaining environmental safety.

The synthesis of 2-amino-3-(4-bromo-2-methylphenyl)-2-methylpropan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques not only improve efficiency but also ensure the purity of the final product, which is essential for downstream applications in pharmaceutical research.

As our understanding of biological systems continues to evolve, compounds like 2228245-38-1 will play an increasingly important role in translational medicine. Their ability to serve as scaffolds for drug development underscores their value beyond mere intermediates. By leveraging cutting-edge synthetic strategies and computational tools, researchers can unlock new therapeutic possibilities and contribute to addressing unmet medical needs worldwide.